Cas no 2639374-73-3 ((2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride)

• Product Name: (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride
• CAS No: 2639374-73-3
• MF: C₆H₁₄ClNS
• MW: 167.70005941391
• MDL: MFCD33549807
• CID: 5664146
• PubChem ID: 155970823
• Update Time: 2025-08-05

(2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639374-73-3
• (2R)-2-[(methylsulfanyl)methyl]pyrrolidine hydrochloride
• EN300-27159280
• (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride

• MDL： MFCD33549807
• Inchi： 1S/C6H13NS.ClH/c1-8-5-6-3-2-4-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： BWSTXARRMVRQBZ-FYZOBXCZSA-N
• SMILES： Cl.S(C)C[C@H]1CCCN1

Computed Properties

• Exact Mass: 167.0535483g/mol
• Monoisotopic Mass: 167.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride

Introduction to (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride (CAS No. 2639374-73-3)

(2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride, identified by the CAS number 2639374-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class, which is well-known for its diverse biological activities and applications in drug development. The presence of a chiral center at the 2-position, as indicated by the (R) configuration, makes this molecule particularly intriguing for researchers exploring enantioselective synthesis and pharmacological effects.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The methylsulfanyl group, also known as methanethiolate, introduces a unique chemical property that can influence the compound's interactions with biological targets. This feature has prompted extensive research into its potential applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine scaffolds. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific configuration of (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. Researchers have utilized similar pyrrolidine derivatives to develop drugs that target specific enzymes and receptors involved in disease pathways. The chiral center in (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride allows for the creation of enantiomerically pure compounds, which can exhibit enhanced selectivity and reduced side effects compared to racemic mixtures.

Recent studies have explored the pharmacokinetic properties of this compound, revealing interesting insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have been crucial in optimizing dosing regimens and predicting potential drug-drug interactions. Additionally, computational modeling has been employed to understand the molecular interactions between this compound and biological targets, providing a rational basis for structure-activity relationship (SAR) studies.

The synthesis of (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride has also been a focus of research efforts. Advanced synthetic methodologies have been developed to achieve high yields and enantiomeric purity. These methods often involve asymmetric catalysis and chiral auxiliary techniques, which are essential for producing enantiomerically enriched compounds without racemization.

Another area of interest is the biological activity of this compound. Preclinical studies have demonstrated that derivatives of this scaffold exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The methylsulfanyl group appears to play a critical role in modulating these effects by influencing binding affinity and receptor interaction.

The potential therapeutic applications of (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride are vast. Researchers are exploring its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where chiral compounds have shown significant promise. Additionally, its anti-inflammatory properties make it a candidate for developing treatments for chronic inflammatory conditions like rheumatoid arthritis.

In conclusion, (2R)-2-(methylsulfanyl)methylpyrrolidine hydrochloride (CAS No. 2639374-73-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing drug discovery efforts.